Cas no 59015-72-4 (25-Acetoxy-2beta,16alpha,20-trihydroxy-10alpha-cucurbita-5,23t-dien-3,11,22-trion)

25-Acetoxy-2beta,16alpha,20-trihydroxy-10alpha-cucurbita-5,23t-dien-3,11,22-trion structure
59015-72-4 structure
25-Acetoxy-2beta,16alpha,20-trihydroxy-10alpha-cucurbita-5,23t-dien-3,11,22-trion
59015-72-4
C32H46O8
558.703
2081631

25-Acetoxy-2beta,16alpha,20-trihydroxy-10alpha-cucurbita-5,23t-dien-3,11,22-trion Properties

Names and Identifiers

    • 25-Acetoxy-2beta,16alpha,20-trihydroxy-10alpha-cucurbita-5,23t-dien-3,11,22-trion
    • 25-acetoxy-2beta,16alpha,20-trihydroxy-10alpha-cucurbita-5,23t-diene-3,11,22-trione
    • CKBP002
    • CuB
    • Cucurbitacin
    • cucurbitacin B
    • NSC-49451
    • +Expand
    • IXQKXEUSCPEQRD-UHFFFAOYSA-N
    • InChI=1S/C32H46O8/c1-17(33)40-27(2,3)13-12-23(36)32(9,39)25-21(35)15-29(6)22-11-10-18-19(14-20(34)26(38)28(18,4)5)31(22,8)24(37)16-30(25,29)7/h10,12-13,19-22,25,34-35,39H,11,14-16H2,1-9H3
    • CC(=O)OC(C)(C)\C=C\C(=O)C(C)(O)C1C(O)CC2(C)C3CC=C4C(CC(O)C(=O)C4(C)C)C3(C)C(=O)CC12C |c:22|

25-Acetoxy-2beta,16alpha,20-trihydroxy-10alpha-cucurbita-5,23t-dien-3,11,22-trion Suppliers

CHENG DOU LE MEI TIAN YI YAO Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:59015-72-4)
HUA SONG TAO
18228097334
2885374103@qq.com

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